- A convenient and practical synthesis of Olmesartan medoxomil methyl ether, Journal of Heterocyclic Chemistry, 2008, 45(3), 917-920
Cas no 896419-17-3 (Olmesartan Medoxomil Methyl Ether)
896419-17-3 structure
Product Name:Olmesartan Medoxomil Methyl Ether
CAS No:896419-17-3
MF:C30H32N6O6
MW:572.611686706543
CID:833952
Update Time:2024-10-26
Olmesartan Medoxomil Methyl Ether Chemical and Physical Properties
Names and Identifiers
-
- Olmesartan Medoxomil Methyl Ether
- 4-(1-methoxy-1-methylethyl)-2-propyl-1-{4-(2-tetrazol-5-yl)phenyl}phenylmethylimidazole-5-carboxylic acid-5-methyl-2-oxo-[1,3]-dioxolene-4-yl-methyl ester
- Olmesartan Medoxomil
- Olmesartan medoxomil impurity II
- Olmesartan medoxomil impurity 2
- Olmesartan Medoxomil Methyl Ether Impurity
- (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 4-(1-methoxy-1-methylethyl)-2-propyl-1-[[2′-(2H-tetrazol-5-yl)[1,1′-biphenyl]-4-yl]methyl]-1H-imidazole-5-carboxylate (ACI)
- 1H-Imidazole-5-carboxylic acid, 4-(1-methoxy-1-methylethyl)-2-propyl-1-[[2′-(1H-tetrazol-5-yl)[1,1′-biphenyl]-4-yl]methyl]-, (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl ester (9CI)
- 4-(1-Methoxy-1-Methylethyl)-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]Methyl]-1H-iMidazole-5-carboxylic Acid (5-Methyl-2-oxo-1,3-dioxol-4-yl)Methyl Ester
- Olmesartan medoxomil impurity Ⅱ
- (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl 1-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-4-(2-methoxypropan-2-yl)-2-propyl-1H-imidazole-5-carboxylate
- Olmesartan Medoxomil Impurity K
- 1H-Imidazole-5-carboxylic acid, 4-(1-methoxy-1-methylethyl)-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-, (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl ester
-
- Inchi: 1S/C30H32N6O6/c1-6-9-24-31-26(30(3,4)39-5)25(28(37)40-17-23-18(2)41-29(38)42-23)36(24)16-19-12-14-20(15-13-19)21-10-7-8-11-22(21)27-32-34-35-33-27/h7-8,10-15H,6,9,16-17H2,1-5H3,(H,32,33,34,35)
- InChI Key: QGIZVTPMZFDUJS-UHFFFAOYSA-N
- SMILES: C1(CCC)N(CC2=CC=C(C3=CC=CC=C3C3=NNN=N3)C=C2)C(C(OCC2=C(C)OC(=O)O2)=O)=C(C(OC)(C)C)N=1
Computed Properties
- Exact Mass: 572.23800
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 769.6±70.0 °C at 760 mmHg
- Flash Point: 419.2±35.7 °C
- Solubility: Soluble in chloroform (a little) \ methanol (a little)
- PSA: 151.16000
- LogP: 4.82410
- Vapor Pressure: 0.0±2.6 mmHg at 25°C
- pka: 4.15±0.10(Predicted)
Olmesartan Medoxomil Methyl Ether Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Olmesartan Medoxomil Methyl Ether Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O550015-10mg |
Olmesartan Medoxomil Methyl Ether |
896419-17-3 | 10mg |
$ 224.00 | 2023-09-06 | ||
| TRC | O550015-20mg |
Olmesartan Medoxomil Methyl Ether |
896419-17-3 | 20mg |
$397.00 | 2023-05-17 | ||
| TRC | O550015-50mg |
Olmesartan Medoxomil Methyl Ether |
896419-17-3 | 50mg |
$953.00 | 2023-05-17 | ||
| TRC | O550015-100mg |
Olmesartan Medoxomil Methyl Ether |
896419-17-3 | 100mg |
$1694.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-212472-1 mg |
Olmesartan Medoxomil Methyl Ether, |
896419-17-3 | 1mg |
¥3,234.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-212472-1mg |
Olmesartan Medoxomil Methyl Ether, |
896419-17-3 | 1mg |
¥3234.00 | 2023-09-05 | ||
| A2B Chem LLC | AB81358-50mg |
Olmesartan Medoxomil Methyl Ether |
896419-17-3 | 98% | 50mg |
$972.00 | 2024-04-19 | |
| A2B Chem LLC | AB81358-250mg |
Olmesartan Medoxomil Methyl Ether |
896419-17-3 | 95%+ | 250mg |
$3344.00 | 2024-04-19 | |
| A2B Chem LLC | AB81358-1g |
Olmesartan Medoxomil Methyl Ether |
896419-17-3 | 95%+ | 1g |
$8344.00 | 2024-04-19 |
Olmesartan Medoxomil Methyl Ether Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Formic acid Solvents: Methanol , Dichloromethane ; 6 h, rt → 40 °C
Reference
Olmesartan Medoxomil Methyl Ether Raw materials
Olmesartan Medoxomil Methyl Ether Preparation Products
Olmesartan Medoxomil Methyl Ether Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Chunwei Yu,Li Jian,Yuxiang Ji RSC Adv., 2018,8, 31106-31112
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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